Cas no 1363380-94-2 (tert-butyl 3-{[(benzyloxy)carbonyl]amino}-3-(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-{[(benzyloxy)carbonyl]amino}-3-(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 1363380-94-2
• MF: C₁₇H₂₄N₂O₅
• MW: 336.382864952087
• MDL: MFCD23105885
• CID: 4590958
• PubChem ID: 72208031
• Update Time: 2025-10-31

tert-butyl 3-{[(benzyloxy)carbonyl]amino}-3-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(Cbz-amino)azetidine-3-methanol
• tert-butyl 3-{[(benzyloxy)carbonyl]amino}-3-(hydroxymethyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(hydroxymethyl)-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester
• tert-butyl 3-(benzyloxycarbonylamino)-3-(hydroxymethyl)azetidine-1-carboxylate
• PB37665
• SB20464
• CS-0057496
• EN300-12722804
• PS-17374
• tert-butyl 3-(hydroxymethyl)-3-(phenylmethoxycarbonylamino)azetidine-1-carboxylate
• P13475
• 1363380-94-2
• 3-(Boc-amino)-3-(hydroxymethyl)-1-boc-azetidine

• MDL： MFCD23105885
• Inchi： 1S/C17H24N2O5/c1-16(2,3)24-15(22)19-10-17(11-19,12-20)18-14(21)23-9-13-7-5-4-6-8-13/h4-8,20H,9-12H2,1-3H3,(H,18,21)
• InChI Key： GEDPXILIQSHPKM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CO)(NC(OCC2=CC=CC=C2)=O)C1

Computed Properties

• Exact Mass: 336.16852187g/mol
• Monoisotopic Mass: 336.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.1Ų

Additional information on tert-butyl 3-{[(benzyloxy)carbonyl]amino}-3-(hydroxymethyl)azetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl 3-{[(benzyloxy)carbonyl]amino}-3-(hydroxymethyl)azetidine-1-carboxylate (CAS: 1363380-94-2)

The compound tert-butyl 3-{[(benzyloxy)carbonyl]amino}-3-(hydroxymethyl)azetidine-1-carboxylate (CAS: 1363380-94-2) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and biological applications of this key intermediate, which is widely used in the development of novel therapeutic agents.

Recent studies have highlighted the importance of this compound as a building block for the synthesis of azetidine-containing molecules, which are increasingly recognized for their potential in drug design. Azetidines, as four-membered nitrogen heterocycles, offer unique conformational and electronic properties that can enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates. The tert-butyl and benzyloxycarbonyl (Cbz) protecting groups in this compound facilitate selective functionalization, making it a valuable precursor for the development of targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 3-{[(benzyloxy)carbonyl]amino}-3-(hydroxymethyl)azetidine-1-carboxylate via a multi-step process involving ring-opening and protection-deprotection strategies. The study emphasized the compound's role in the synthesis of protease inhibitors, with potential applications in treating viral infections such as HIV and hepatitis C. The researchers also reported improved yields and purity compared to previous methods, underscoring the compound's growing importance in industrial-scale pharmaceutical production.

Another notable application of this compound was explored in a 2022 Nature Communications article, where it served as a key intermediate in the development of small-molecule modulators of protein-protein interactions (PPIs). The study highlighted the compound's utility in introducing structural diversity into PPI inhibitors, particularly in oncology targets. The hydroxymethyl group was shown to be critical for introducing additional pharmacophores, enabling the optimization of binding affinity and selectivity.

Recent patent literature (US20230183221A1, 2023) has further expanded the potential applications of this compound, describing its use in the synthesis of novel immunomodulators. The patent highlights the compound's versatility in creating structurally diverse scaffolds that can interact with immune checkpoints, offering new avenues for cancer immunotherapy development. This aligns with the growing trend in pharmaceutical research towards harnessing the immune system for therapeutic interventions.

From a safety and handling perspective, recent Material Safety Data Sheet (MSDS) updates (2023) for this compound emphasize standard precautions for handling nitrogen-containing heterocycles, including the use of personal protective equipment and proper ventilation. The compound has been classified as stable under recommended storage conditions (2-8°C in a dry environment), with no significant decomposition observed in stability studies conducted over 24 months.

In conclusion, tert-butyl 3-{[(benzyloxy)carbonyl]amino}-3-(hydroxymethyl)azetidine-1-carboxylate (CAS: 1363380-94-2) continues to be a molecule of significant interest in pharmaceutical research. Its applications span multiple therapeutic areas, and recent synthetic improvements have enhanced its accessibility for drug discovery programs. As research into azetidine-containing compounds expands, this intermediate is likely to play an increasingly important role in the development of next-generation therapeutics.